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Compound of Interest

Compound Name: Azido-PEG23-amine

Cat. No.: B6354233 Get Quote

In-Depth Technical Guide: Azido-PEG23-amine
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the chemical and physical

properties of Azido-PEG23-amine, a heterobifunctional linker. It includes key data, reaction

schemes, and a representative experimental workflow relevant to its application in

bioconjugation and drug development.

Core Properties of Azido-PEG23-amine
Azido-PEG23-amine is a polyethylene glycol (PEG) derivative containing a terminal azide

group (-N3) and a terminal primary amine group (-NH2). The PEG chain consists of 23

ethylene glycol units, which imparts hydrophilicity and flexibility to the linker.

Quantitative Data Summary
The following table summarizes the key quantitative data for Azido-PEG23-amine.
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Property Value

Molecular Weight 1099.32 g/mol [1][2][3]

Molecular Formula C48H98N4O23[1][4]

CAS Number 749244-38-0

Purity Typically >95% or >97%

Storage Condition -20°C

Chemical Reactivity and Applications
The dual functionality of Azido-PEG23-amine makes it a versatile tool in bioconjugation. The

azide and amine groups can be reacted sequentially to link two different molecules.

The azide group is reactive towards alkynes, BCN, and DBCO via "Click Chemistry," forming

a stable triazole linkage. This reaction is highly specific and efficient.

The primary amine group is reactive with activated esters (like NHS esters), carboxylic acids,

and carbonyls (ketones, aldehydes).

This linker is commonly used in the development of:

PROTACs (Proteolysis Targeting Chimeras): Where it connects a ligand for a target protein

and a ligand for an E3 ubiquitin ligase.

Antibody-Drug Conjugates (ADCs): To link a cytotoxic drug to an antibody.

Functionalized surfaces and nanoparticles.

Experimental Protocols and Workflows
A common application of Azido-PEG23-amine is the conjugation of a biomolecule (e.g., a

protein) to a payload molecule (e.g., a small molecule drug or a fluorescent dye).

Representative Experimental Workflow: Bioconjugation
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The following diagram illustrates a typical two-step workflow for conjugating a protein to an

alkyne-modified molecule using Azido-PEG23-amine.

Step 1: Amine Coupling

Step 2: Click Chemistry

Protein (-NH2)

Protein-PEG-AzideNHS Ester Reaction

Azido-PEG23-NHS Ester

Final Conjugate

CuAAC or SPAAC

Alkyne-Modified Molecule

Click to download full resolution via product page

Caption: A two-step bioconjugation workflow.

Logical Relationships in PROTAC Function
Azido-PEG23-amine can serve as the linker in a PROTAC molecule. The logical relationship

of the components in a functional PROTAC is depicted below.
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PROTAC Components

Biological Function

Target Protein Ligand

Linker
(e.g., Azido-PEG23-amine derived)

E3 Ligase Ligand

Forms Ternary Complex
(Target + PROTAC + E3 Ligase)

Induces Target Ubiquitination

Leads to Target Degradation

Click to download full resolution via product page

Caption: Logical flow of PROTAC components and function.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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